SM-324405

• Molecular Formula: C19H23N5O4
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C19H23N5O4/c1-3-4-8-28-18-22-16(20)15-17(23-18)24(19(26)21-15)11-13-7-5-6-12(9-13)10-14(25)27-2/h5-7,9H,3-4,8,10-11H2,1-2H3,(H,21,26)(H2,20,22,23)
• InChIKey: MXILFZWMVNDOIZ-UHFFFAOYSA-N

SM-324405: A TLR7-Selective Antedrug Agonist for Respiratory Immunopharmacology Research

SM‑324405 (methyl 2‑(3‑{[6‑amino‑2‑butoxy‑8‑oxo‑7H‑purin‑9(8H)‑yl]methyl}phenyl)acetate; CAS 677773‑91‑0) is a low‑molecular‑weight, 8‑oxoadenine‑derived Toll‑like receptor 7 (TLR7) agonist that incorporates an antedrug design [REFS‑1]. The compound acts as a locally active immunomodulator while undergoing rapid, plasma‑esterase‑mediated hydrolysis to a carboxylic acid metabolite (SM‑324406) that exhibits substantially reduced TLR7 agonism, thereby limiting systemic exposure and off‑target cytokine induction [REFS‑1][REFS‑2].

1

Intratracheal / Intranasal dosing Lung-localized TLR7 activation without systemic cytokine induction

2

Antedrug design Rapid plasma esterase hydrolysis minimizes off-target systemic signaling

3

TLR7-selective, TLR8-silent Enables clean IRF7/IFN-α pathway readouts in respiratory models

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. doi:10.1111/j.1476‑5381.2011.01790.x View Source
• [2] Kurimoto A, Hashimoto K, Nakamura T, et al. Synthesis and biological evaluation of 8‑oxoadenine derivatives as toll‑like receptor 7 agonists introducing the antedrug concept. J Med Chem. 2010;53(7):2964‑2972. doi:10.1021/jm100070n View Source

Why Generic TLR7 Agonists Cannot Substitute for SM-324405 in Respiratory Models

Conventional small‑molecule TLR7 agonists such as resiquimod (R848) and imiquimod lack the antedrug motif that defines SM‑324405. These legacy agonists are metabolically stable in plasma and activate TLR7 (and often TLR8) systemically, leading to dose‑limiting cytokine‑release syndromes and confounding immune readouts in localized airway‑inflammation models [REFS‑1]. SM‑324405's ester‑based antedrug architecture restricts maximal TLR7 stimulation to the pulmonary compartment, while the rapidly generated acid metabolite (SM‑324406) shows >40‑fold reduced potency in primary splenocyte proliferation assays, a functional threshold that generic agonists do not provide [REFS‑1]. For procurement decisions, substituting a non‑antedrug TLR7 agonist into an intratracheal protocol will fundamentally alter the systemic‑vs‑local cytokine profile and compromise translational relevance.

Property

SM-324405

Generic TLR7 Agonists (e.g., R848, Imiquimod)

Antedrug motif

Present; rapid esterase inactivation

Absent; metabolically stable

TLR8 co-activation

TLR8-silent

R848 activates TLR8; imiquimod variable

Systemic cytokine profile

Lung-restricted; no systemic IFN-α elevation in models

Dose-limiting systemic cytokine release

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. doi:10.1111/j.1476‑5381.2011.01790.x View Source

SM-324405 Quantitative Differentiation Evidence: Head‑to‑Head Potency, Selectivity, and Antedrug Index

Human TLR7 Potency and TLR8 Selectivity Advantage Over Resiquimod (R848)

SM‑324405 displays higher human TLR7 potency than the prototypical TLR7/8 agonist R848 and, crucially, is completely inactive at human TLR8. In an identical HEK293‑NF‑κB reporter assay format, SM‑324405 achieved a pEC₅₀ of 7.3 (EC₅₀ ≈ 50 nM) versus R848's pEC₅₀ of 6.8, while R848 activated human TLR8 with a pEC₅₀ of 5.2 and SM‑324405 showed no detectable TLR8 agonism up to 10 µM [REFS‑1].

TLR7 potency & TLR8 selectivity

Head-to-head

SM‑324405: TLR7 pEC₅₀ 7.3, TLR8 inactive
R848: TLR7 pEC₅₀ 6.8, TLR8 pEC₅₀ 5.2

Supports TLR7-selective pathway dissection without TLR8 cross-talk

HEK293-NF-κB reporter assay

Evidence Dimension	Human TLR7 and TLR8 agonist potency (pEC₅₀ / EC₅₀)
Target Compound Data	TLR7 pEC₅₀ = 7.3 (EC₅₀ ≈ 50 nM); TLR8 = inactive
Comparator Or Baseline	R848: TLR7 pEC₅₀ = 6.8; TLR8 pEC₅₀ = 5.2
Quantified Difference	SM‑324405 is ~3‑fold more potent at TLR7 (0.5 log unit) and completely TLR8‑sparing vs. R848
Conditions	HEK293 cells stably expressing human TLR7 or TLR8; NF‑κB‑driven SEAP reporter; compound concentration range 20 nM–10 µM

Why This Matters

TLR8 co‑activation triggers pro‑inflammatory cytokines (e.g., TNF‑α) that obscure TLR7‑specific immunomodulation; a TLR7‑pure agonist enables cleaner mechanistic readouts and reduces unwanted inflammatory noise in airway models.

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. Table 1. View Source

Rapid Plasma Inactivation: Antedrug Half‑Life vs. Metabolically Stable Comparators

SM‑324405 is rapidly hydrolyzed in human and rat plasma, with elimination half‑lives of 2.6 min and 0.19 min, respectively, whereas the ester‑resistant comparator R848 is not measurably degraded under identical conditions [REFS‑1]. The short plasma residence time underpins the antedrug concept: parent compound exists only transiently in the circulation, restricting systemic TLR7 signaling to the lung compartment following intratracheal administration.

Plasma inactivation t₁/₂

Head-to-head

Human t₁/₂ = 2.6 min
Rat t₁/₂ = 0.19 min

R848: stable

Rapid systemic clearance confines TLR7 activation to lung compartment

LC-MS/MS monitoring; mean ≥3 experiments

Evidence Dimension	Plasma metabolic stability (t₁/₂)
Target Compound Data	Human plasma t₁/₂ = 2.6 min; Rat plasma t₁/₂ = 0.19 min
Comparator Or Baseline	R848: stable (no measurable degradation; t₁/₂ not applicable)
Quantified Difference	SM‑324405 is degraded >100‑fold faster than R848 in plasma
Conditions	Incubation in human or rat plasma; disappearance of parent monitored by LC‑MS/MS; mean of ≥3 experiments

Why This Matters

The rapid systemic clearance of SM‑324405 enables local pulmonary TLR7 activation without the sustained systemic cytokine elevation that confounds metabolically stable agonists, making it the preferred tool for lung‑localized immunopharmacology.

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. Table 1. View Source

Ester‑to‑Acid Potency Drop: Functional Antedrug Index in Primary Splenocytes

The antedrug character is quantified by comparing the potency of the parent ester SM‑324405 with its acid metabolite SM‑324406 in primary murine and rat splenocyte proliferation assays. SM‑324405 exhibits pEC₅₀ values of 8.4 (mouse) and 8.2 (rat), whereas the acid metabolite shows pEC₅₀ values of 6.8 (mouse) and <6.0 (rat), yielding ester/acid potency ratios of 40‑fold and >200‑fold, respectively [REFS‑1]. In contrast, the acid metabolite of R848 retains substantial TLR7/8 activity.

Antedrug index (ester/acid ratio)

Head-to-head

Mouse: 40-fold
Rat: >200-fold

Acid metabolite SM‑324406 potency drop

Large potency gap confirms functional antedrug profile

Splenocyte proliferation assays

Evidence Dimension	Parent ester vs. acid metabolite potency ratio (antedrug index)
Target Compound Data	Ester/acid ratio: 40‑fold (mouse), >200‑fold (rat)
Comparator Or Baseline	R848 acid metabolite: retains significant activity (not quantified as antedrug)
Quantified Difference	SM‑324405 acid metabolite is ≥40‑fold less potent than parent; R848 metabolite remains active
Conditions	Mouse and rat splenocyte proliferation; [³H]‑thymidine incorporation; compound concentration‑response

Why This Matters

A large ester/acid potency gap is the defining functional signature of a successful antedrug; this index directly predicts the therapeutic window between local efficacy and systemic toxicity in in‑vivo models.

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. (Figures 3A‑B, text). View Source

In‑Vivo Efficacy in Allergic Airway Inflammation Without Systemic Cytokine Induction

In a rat ovalbumin‑sensitized/challenged allergic airway inflammation model, intratracheal administration of SM‑324405 at 0.1 and 1 mg kg⁻¹ significantly inhibited bronchoalveolar lavage fluid (BALF) eosinophil infiltration, a hallmark Th2‑driven endpoint [REFS‑1][REFS‑2]. Critically, this efficacy was achieved without increasing systemic IFN‑α levels, a side effect observed with non‑antedrug TLR7 agonists in healthy animals [REFS‑2]. Direct comparator data with R848 in the same model are not reported, but the absence of systemic cytokine induction is a class‑level hallmark of the antedrug design.

Allergic airway inflammation model

Method context

Intratracheal SM‑324405 0.1–1 mg/kg

Reduced BALF eosinophils; no systemic IFN-α elevation

Supports lung-localized anti‑inflammatory endpoint without systemic cytokine induction

Rat OVA model; flow cytometry readout

Evidence Dimension	In‑vivo anti‑inflammatory efficacy vs. systemic cytokine safety
Target Compound Data	0.1 and 1 mg kg⁻¹ i.t. significantly reduced BALF eosinophils; no systemic IFN‑α induction detected
Comparator Or Baseline	Untreated OVA‑challenged controls (eosinophil count); healthy rats dosed with non‑antedrug TLR7 agonist (systemic IFN‑α positive control) [REFS‑2]
Quantified Difference	Eosinophil infiltration inhibited at doses that do not elevate plasma IFN‑α; non‑antedrug agonists induce systemic cytokines at therapeutic doses
Conditions	Rat OVA sensitization/challenge model; intratracheal dosing; BALF eosinophil quantification by flow cytometry (CD4⁻CD8⁻B220⁻CCR3⁺)

Why This Matters

This efficacy‑without‑systemic‑toxicity profile is the key translational advantage that distinguishes SM‑324405 from all non‑antedrug TLR7 agonists for respiratory immunotherapy research, directly addressing the dose‑limiting systemic inflammation that plagues first‑generation compounds.

• [1] Cayman Chemical. SM‑324405 Product Datasheet (CAYM‑29457‑1). Neta Scientific. View Source
• [2] Kurimoto A, Hashimoto K, Nakamura T, et al. Synthesis and biological evaluation of 8‑oxoadenine derivatives as toll‑like receptor 7 agonists introducing the antedrug concept. J Med Chem. 2010;53(7):2964‑2972. View Source

Multispecies TLR7 Reactivity: Translational Bridging Across Rodent and Canine Models

SM‑324405 activates TLR7 across human, mouse, rat, and dog species with pEC₅₀/EC₅₀ values of 7.3 (human reporter), 8.4 (mouse splenocyte), 8.2 (rat splenocyte), and 7.9 (dog PBMC) [REFS‑1]. This broad species reactivity profile contrasts with many imidazoquinoline‑class TLR7 agonists (e.g., imiquimod) that show restricted or absent rodent activity and permits direct translation from mouse/rat disease models to larger animal pharmacology without compound switching.

Multispecies TLR7 reactivity

Class-level

Human pEC₅₀ 7.3, Mouse 8.4, Rat 8.2, Dog 7.9

Imiquimod: weak/absent in rat

Enables single-compound cross-species research without surrogate molecules

Reporter cells, splenocyte/PBMC proliferation

Evidence Dimension	Multispecies TLR7 agonist potency
Target Compound Data	Human pEC₅₀ = 7.3; Mouse pEC₅₀ = 8.4; Rat pEC₅₀ = 8.2; Dog pEC₅₀ = 7.9
Comparator Or Baseline	Imiquimod: active primarily in human/mouse; weak or absent in rat (literature class‑level observation)
Quantified Difference	SM‑324405 demonstrates potent, quantifiable activity in four species; typical imidazoquinolines show ≥100‑fold potency drops in rat
Conditions	HEK293 reporter cells (human, rat); splenocyte proliferation (mouse, rat); PBMC proliferation (dog)

Why This Matters

For preclinical programs that require efficacy and safety data in both rodent and non‑rodent species, a single compound with validated multispecies potency reduces the need for surrogate molecules and streamlines regulatory‑aligned translational workflows.

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. (Table 1; Figures 3A‑C). View Source

Optimal Research and Procurement Application Scenarios for SM-324405

Localized Respiratory Immunopharmacology in Allergic Asthma Models

SM‑324405 is ideally suited for intratracheal or intranasal dosing in rodent ovalbumin‑ or house‑dust‑mite‑induced allergic airway inflammation models. Its antedrug architecture ensures that TLR7‑driven IFN‑α/IFN‑γ induction is confined to the lung, suppressing Th2 eosinophilic infiltration (BALF eosinophil reduction at 0.1–1 mg kg⁻¹ i.t.) without the confounding systemic cytokine storm that R848 or imiquimod produce at equi‑effective doses [REFS‑1][REFS‑2].

TLR7‑vs‑TLR8 Dissection Studies Requiring Absolute Selectivity

When experimental protocols demand clean TLR7‑specific signaling without any TLR8 cross‑talk, SM‑324405 provides a completely TLR8‑silent agonist tool (human TLR8 inactive up to 10 µM) in contrast to R848 (human TLR8 pEC₅₀ = 5.2). This selectivity is critical for dissecting TLR7‑specific IRF7/IFN‑α pathways from TLR8‑mediated NF‑κB/TNF‑α responses in human PBMC or dendritic cell assays [REFS‑1].

Translational Pharmacodynamic Bridging Across Preclinical Species

Programs that require consistent target engagement data from mouse through rat to dog can use SM‑324405 as a single chemical probe. With validated pEC₅₀ values ranging from 7.3 (human) to 8.4 (mouse), the compound avoids the species‑selectivity gaps typical of imidazoquinoline TLR7 agonists and allows direct cross‑species comparison of PK/PD relationships without needing to change chemical series [REFS‑1].

Antedrug Proof‑of‑Concept Studies in Pulmonary Drug Delivery

SM‑324405 serves as a benchmark antedrug molecule for evaluating inhaled drug delivery platforms. Its rapid plasma clearance (human t₁/₂ = 2.6 min) and >40‑fold ester/acid potency ratio provide a well‑characterized baseline for quantifying local‑vs‑systemic exposure and for benchmarking novel antedrug candidates or formulation technologies designed to extend lung residence time [REFS‑1].

Application

Selection Property

Validation Focus

Localized airway inflammation models

Antedrug architecture restricts TLR7 activation to lung compartment

Lung-localized cytokine readouts vs. systemic exposure

TLR7-specific signaling studies

TLR8-silent agonist profile

IRF7/IFN-α pathway isolation in human PBMC assays

Cross-species pharmacodynamic bridging

Multispecies TLR7 potency across human, mouse, rat, dog

Consistency of target engagement across species

Pulmonary antedrug delivery benchmarking

Well-characterized plasma instability and high antedrug index

Local vs. systemic exposure quantification

• [1] Biffen M, Matsui H, Edwards S, et al. Biological characterization of a novel class of toll‑like receptor 7 agonists designed to have reduced systemic activity. Br J Pharmacol. 2012;166(2):573‑586. View Source
• [2] Kurimoto A, Hashimoto K, Nakamura T, et al. Synthesis and biological evaluation of 8‑oxoadenine derivatives as toll‑like receptor 7 agonists introducing the antedrug concept. J Med Chem. 2010;53(7):2964‑2972. View Source